Cas no 2097908-71-7 (N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product name: N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2097908-71-7
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5949029
• PubChem ID: 126854714

N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• F6506-5157
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• 2-hydroxy-2-(oxan-4-yl)-2-phenyl-S-[1-(propan-2-yl)-1H-imidazol-4-yl]ethane-1-sulfonamido
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-propan-2-ylimidazole-4-sulfonamide
• 2097908-71-7
• AKOS032465657

• Inchi： 1S/C19H27N3O4S/c1-15(2)22-12-18(20-14-22)27(24,25)21-13-19(23,16-6-4-3-5-7-16)17-8-10-26-11-9-17/h3-7,12,14-15,17,21,23H,8-11,13H2,1-2H3
• InChI Key： UCVPROSXEGQQAJ-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)C(C)C)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Exact Mass: 393.17222752g/mol
• Monoisotopic Mass: 393.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 1.3

Additional information on N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide

Comprehensive Analysis of N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2097908-71-7)

The compound N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2097908-71-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a hydroxy group, a phenyl ring, an oxan-4-yl moiety, and a sulfonamide functional group. This combination of features makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight a growing interest in sulfonamide derivatives due to their diverse biological activities. Researchers are particularly focused on their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the imidazole ring in N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide further enhances its pharmacological profile, as imidazole-containing compounds are known for their ability to interact with biological targets such as receptors and enzymes.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide?" Preliminary studies suggest that its unique structure may offer advantages in targeting specific pathways involved in metabolic disorders and inflammatory conditions. Additionally, the hydroxy and sulfonamide groups contribute to its solubility and bioavailability, which are critical factors in drug design.

Another area of interest is the synthetic route for N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide. Organic chemists are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. The incorporation of the oxan-4-yl group presents both challenges and opportunities for stereoselective synthesis, making it a topic of discussion in academic and industrial research circles.

From a molecular perspective, the phenyl and imidazole rings provide a rigid framework that can be optimized for binding to specific biological targets. Computational modeling and structure-activity relationship (SAR) studies are being employed to refine the compound's properties, addressing common queries such as "How does the structure of N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide influence its activity?" These efforts are crucial for advancing the compound into preclinical testing phases.

In summary, N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2097908-71-7) represents a fascinating area of research with broad implications for medicinal chemistry. Its multifaceted structure and potential applications align with current trends in drug discovery, making it a compound worth watching in the coming years.